Cas no 162607-15-0 ((4-methylthiophen-2-yl)boronic acid)

(4-Methylthiophen-2-yl)boronic acid is a heterocyclic boronic acid derivative widely used as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its thiophene backbone and boronic acid functional group enable efficient formation of carbon-carbon bonds, particularly in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The methyl substituent enhances steric and electronic properties, improving selectivity in coupling reactions. This compound exhibits good stability under standard conditions and demonstrates high reactivity with aryl halides, making it valuable for constructing complex molecular architectures. Its compatibility with diverse reaction conditions and functional groups further underscores its utility in organic synthesis and medicinal chemistry research.
(4-methylthiophen-2-yl)boronic acid structure
162607-15-0 structure
Product Name:(4-methylthiophen-2-yl)boronic acid
CAS No:162607-15-0
MF:C5H7BO2S
MW:141.983880281448
MDL:MFCD01319040
CID:65655
PubChem ID:354335383
Update Time:2025-10-15

(4-methylthiophen-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-Methylthiophen-2-yl)boronic acid
    • 4-Methyl-2-thienylboric acid
    • 4-Methyl-2-thienylboronic acid
    • 4-Methyl-2-thiopheneboronic Acid (contains varying amounts of Anhydride)
    • 4-Methylthiophene-2-Boronic Acid
    • Boronic acid, B-(4-methyl-2-thienyl)-
    • RARECHEM AH PB 0204
    • 2-Borono-4-methylthiophene
    • 1-benzothien-2-ylboronic acid(SALTDATA: 0.2H2O)
    • 4-Methylthiophene-2-boronic acid,96%
    • 4-METHYLTHIOPHENE-2-BORONIC ACID 96%
    • 4-methylthiophen-2-ylboronic acid
    • 4-Methylthiophene 2-Boronic Acid
    • (4-methyl-2-thienyl)boronic acid
    • Boronic acid, (4-methyl-2-thienyl)-
    • 4-Methylthiophene-2-boronicacid
    • BZBTH2B
    • 4-methylthiophen-2-boronic acid
    • 1-Benzothiophene-2-boronic acid
    • 4
    • NCGC00092019-01
    • A3614
    • SCHEMBL247721
    • DFUMIZDUIJNUJU-UHFFFAOYSA-N
    • MFCD01319040
    • SY007498
    • 4-methyl-thiophene-2-boronic acid
    • DTXSID30370263
    • AKOS003585335
    • M2840
    • Z1255416008
    • AM803286
    • 4-methyl-2-thiopheneboronic acid
    • AB08861
    • FT-0604786
    • CS-W020406
    • 4-Methyl-2-thiophene boronic acid
    • 4-methylthiophene-2-boronic acid, AldrichCPR
    • J-009955
    • BDBM50067911
    • CHEMBL334931
    • J-515832
    • BP-11313
    • 4-methylthiophen-2-ylboronic acid;(4-Methylthiophen-2-yl)boronic acid
    • 162607-15-0
    • F11801
    • PS-9405
    • (4-Methylthiophen-2-yl)boronicacid
    • 4-methylthiophen-2-yl-boronic acid
    • EN300-212548
    • DB-009548
    • (4-methylthiophen-2-yl)boronic acid
    • MDL： MFCD01319040
    • Inchi： 1S/C5H7BO2S/c1-4-2-5(6(7)8)9-3-4/h2-3,7-8H,1H3
    • InChI Key： DFUMIZDUIJNUJU-UHFFFAOYSA-N
    • SMILES： S1C=C(C)C=C1B(O)O

Computed Properties

  • Exact Mass: 142.02600
  • Monoisotopic Mass: 142.0259808g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 99
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.7
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Beige powder
  • Melting Point: 125-126 ºC
  • Boiling Point: 305.4°C at 760 mmHg
  • PSA: 68.70000
  • LogP: -0.26370
  • Solubility: Not available

(4-methylthiophen-2-yl)boronic acid Security Information

(4-methylthiophen-2-yl)boronic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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(4-methylthiophen-2-yl)boronic acid Production Method

(4-methylthiophen-2-yl)boronic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:162607-15-0)(4-methylthiophen-2-yl)boronic acid
Order Number:A3614
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:24
Price ($):223.0/737.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:162607-15-0)(4-methylthiophen-2-yl)boronic acid
A3614
Purity:99%/99%
Quantity:25g/100g
Price ($):223.0/737.0
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